Cas no 1784598-11-3 (1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine)

1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine is a brominated aromatic compound featuring a cyclopropylamine moiety, which imparts structural rigidity and potential reactivity in synthetic applications. The presence of the bromine substituent at the ortho position and a methyl group at the meta position on the phenyl ring enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and pharmaceutical derivatization. The cyclopropane ring contributes to steric constraints, influencing stereoselectivity in downstream reactions. This compound is of interest in medicinal chemistry for its potential as a building block in the development of bioactive molecules, owing to its balanced lipophilicity and functional group compatibility.
1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine structure
1784598-11-3 structure
Product Name:1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
CAS No:1784598-11-3
MF:C12H16BrN
MW:254.166142463684
CID:6078766
PubChem ID:105510218
Update Time:2025-05-21

1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1908246
    • 1784598-11-3
    • 1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
    • 1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
    • Inchi: 1S/C12H16BrN/c1-9-2-3-11(13)10(8-9)4-5-12(14)6-7-12/h2-3,8H,4-7,14H2,1H3
    • InChI Key: HZZCZNAHMPMRKA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C)C=C1CCC1(CC1)N

Computed Properties

  • Exact Mass: 253.04661g/mol
  • Monoisotopic Mass: 253.04661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26Ų

1-[2-(2-Bromo-5-methylphenyl)ethyl]cyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1908246-0.05g
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
1784598-11-3
0.05g
$1020.0 2023-09-18
Enamine
EN300-1908246-0.1g
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
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0.1g
$1068.0 2023-09-18
Enamine
EN300-1908246-0.25g
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
1784598-11-3
0.25g
$1117.0 2023-09-18
Enamine
EN300-1908246-0.5g
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
1784598-11-3
0.5g
$1165.0 2023-09-18
Enamine
EN300-1908246-1.0g
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
1784598-11-3
1g
$1214.0 2023-06-01
Enamine
EN300-1908246-2.5g
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
1784598-11-3
2.5g
$2379.0 2023-09-18
Enamine
EN300-1908246-5.0g
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
1784598-11-3
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$3520.0 2023-06-01
Enamine
EN300-1908246-10.0g
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
1784598-11-3
10g
$5221.0 2023-06-01
Enamine
EN300-1908246-1g
1-[2-(2-bromo-5-methylphenyl)ethyl]cyclopropan-1-amine
1784598-11-3
1g
$1214.0 2023-09-18
Enamine
EN300-1908246-5g
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$3520.0 2023-09-18
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